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Compound of Interest

Compound Name:
(1,4-Dioxaspiro[4.4]nonan-6-

yl)methyl acetate

Cat. No.: B13335617

Get Quote

Executive Summary
Spiroketal acetates represent a privileged structural motif in drug discovery, serving as the

pharmacophoric core in macrocyclic lactones (e.g., Avermectins, Spongistatins) and

ionophores. Their physical behavior is governed by a delicate balance between thermodynamic

stability (driven by the anomeric effect) and steric strain (imposed by the acetate substituent).

Understanding the physical properties of these systems is not merely about cataloging melting

points; it requires mastering the conformational equilibrium that dictates their solubility,

metabolic stability, and receptor binding affinity. This guide provides the decision-making

framework for synthesizing, stabilizing, and characterizing spiroketal acetates.

Structural Fundamentals & Stereoelectronics
The physical state of a spiroketal acetate is defined by the orientation of the oxygen lone pairs

relative to the C-O antibonding orbitals.
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In a [6,6]-spiroketal system, the most physically stable conformation is governed by the Double

Anomeric Effect.

Mechanism: The lone pair (

) of the ring oxygen donates electron density into the antibonding orbital (

) of the adjacent C-O bond.

Energetic Consequence: This interaction stabilizes the axial orientation of the C-O bonds.

Thermodynamic Preference: The conformation where both ring oxygens are axial to the

central carbon (the gauche,gauche form) is typically stabilized by 2–3 kcal/mol over the

equatorial isomer.

The Acetate Perturbation
Introducing an acetate group (–OAc) onto the spiroketal ring creates a competing force.

Steric Bulk: The acetate group (

-value

0.7 kcal/mol) generally prefers an equatorial position to minimize 1,3-diaxial interactions.

Dipole-Dipole Interactions: If the acetate is positioned adjacent to the spiro-center, repulsive

dipole interactions with the ring oxygens can destabilize the thermodynamically preferred

chair conformation, forcing the ring into a twist-boat or driving ring-flip to a "non-anomeric"

state.
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If your biological target requires an "anti-anomeric" conformation (often seen in kinetic

spiroketals like certain marine toxins), you must use the acetate group to sterically lock this

high-energy state, preventing relaxation to the thermodynamic ground state.

Physical Stability & Reactivity Profile
Hydrolytic Stability
Spiroketal acetates exhibit a "Goldilocks" zone of stability dependent on pH.

Acidic Conditions (pH < 4): The spiroketal carbon is highly susceptible to protonation, leading

to ring opening to an oxocarbenium ion. This allows for rapid equilibration to the

thermodynamic product.

Risk:[1] Migration of the acetate group (transesterification) or elimination (if

-hydrogen is present) can occur.

Basic Conditions (pH > 9): The spiroketal core is robust, but the acetate ester is liable to

saponification.

Neutral/Physiological (pH 7.4): Generally stable. Lipophilicity (LogP) is significantly higher

than the parent alcohol, improving membrane permeability.

Solubility Characteristics
Crystalline vs. Amorphous: High-symmetry spiroketal acetates (e.g., those with

symmetry) tend to crystallize readily (MP > 100°C). Asymmetric, "oily" domains typical of
polyketides often result in amorphous gums.

Solvation: The acetate carbonyl acts as a weak hydrogen bond acceptor, increasing solubility

in polar aprotic solvents (DMSO, DCM) compared to the parent alkane, but reducing water

solubility compared to the parent alcohol.
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Spectroscopic Characterization (The "Fingerprint")
Accurate structural assignment relies on detecting the specific electronic environment created

by the spiro-center and the acetate.

Nuclear Magnetic Resonance (NMR)
Feature Parameter Diagnostic Value

C Anomeric Shift 95 – 105 ppm

The quaternary spiro-carbon. A

shift >100 ppm often indicates

a non-anomeric (strained)

conformation.

H Acetate Singlet 2.0 – 2.1 ppm

Sharp singlet. Integration

confirms degree of

substitution.

H Ring Protons 3.5 – 4.5 ppm

Protons

to the acetate.

Coupling Constants (

)
Hz

Indicates axial proton

(equatorial acetate).

Coupling Constants (

)
Hz

Indicates equatorial proton

(axial acetate).

Infrared Spectroscopy (IR)
C=O Stretch: 1735–1750 cm

(Strong). Distinguishes acetate from ketone (usually lower) or lactone (usually higher).

C-O-C Spiro Stretch: 1050–1250 cm

(Multiple bands). The "spiroketal fingerprint" region; complex due to coupling of C-O-C
symmetric and asymmetric stretches.
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Protocol A: Thermodynamic Equilibration & Acetylation
Use this to access the most stable stereoisomer.

Cyclization: Dissolve the dihydroxy-ketone precursor in MeOH. Add CSA (10 mol%). Stir at

RT for 2 h.

Quench: Neutralize with Et

N. Concentrate.

Acetylation: Resuspend crude spiroketal in CH

Cl

. Add Pyridine (5 equiv), Ac

O (2 equiv), and DMAP (cat.).

Purification: Flash chromatography (Hex/EtOAc).

Validation: Check

C NMR for single spiro-carbon peak at ~98 ppm.

Protocol B: Acid Stability Assay
Self-validating test for drug shelf-life.

Preparation: Dissolve spiroketal acetate (5 mg) in 0.6 mL CD

OD/D

O (9:1).

Initial Scan: Acquire

H NMR.

Challenge: Add 10
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L of 0.1 M DCl.

Monitoring: Acquire spectra every 15 min for 4 h.

Readout: Look for emergence of aldehyde signals (ring opening) or shift in methyl doublets

(isomerization).

Visualizing the Conformational Equilibrium
The following diagram illustrates the thermodynamic equilibrium between the stabilized (double

anomeric) form and the kinetic forms, and how synthesis pathways intersect this equilibrium.
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Figure 1: Reaction coordinate showing the acid-catalyzed equilibration of spiroketals. The

thermodynamic product benefits from the double anomeric effect, which is then locked by

acetylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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